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Compound of Interest

Compound Name: rac Toltrazuril-d3 Sulfoxide

CAS No.: 1346603-43-7

Cat. No.: B583626

Get Quote

Toltrazuril is a highly effective symmetrical triazinone antiprotozoal agent utilized primarily in

veterinary medicine to combat coccidiosis. Upon administration, the parent compound

undergoes rapid hepatic oxidation mediated by the Cytochrome P450 system. This phase I

metabolism generates a short-lived intermediary metabolite, Toltrazuril Sulfoxide, which is

subsequently oxidized into the terminal, active metabolite Toltrazuril Sulfone (commonly known

as Ponazuril)[1][2].

Accurate pharmacokinetic profiling and environmental monitoring (e.g., assessing residues in

animal manure, surface water, or animal tissues) require the simultaneous quantification of the

parent drug and both metabolites. However, the sulfoxide intermediate is structurally transient

and highly susceptible to in-source fragmentation and matrix-induced ion suppression during

mass spectrometric analysis. To correct for extraction variability and matrix effects, the

deployment of a stable-isotope-labeled internal standard (SIL-IS), specifically rac Toltrazuril-
d3 Sulfoxide, is an absolute methodological requirement[3].
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Fig 1. Hepatic oxidation pathway of Toltrazuril yielding the sulfoxide and ponazuril metabolites.

Deconstructing the Certificate of Analysis (CoA)
A comprehensive Certificate of Analysis (CoA) for rac Toltrazuril-d3 Sulfoxide (CAS:

1346603-43-7) acts as a self-validating document ensuring the integrity of the analytical

standard[4][5]. Because the sulfoxide group contains a chiral sulfur center, the standard is

synthesized as a racemate (rac). The label "d3" indicates that three hydrogen atoms on the N-

methyl group have been replaced with deuterium, creating a +3 Da mass shift.

A structurally rigorous CoA must evaluate two independent purity vectors: Chemical Purity

(absence of synthesis byproducts) and Isotopic Purity (absence of unlabelled d0-molecules).

Table 1: Standardized CoA Specifications for rac
Toltrazuril-d3 Sulfoxide
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Parameter
Analytical
Technique

Acceptance
Criteria

Causality /
Scientific Rationale

Identity Verification ¹H, ¹³C, & ¹⁹F NMR Conforms to structure

Confirms the atomic

framework and

specific positioning of

the CF₃ group and d3-

methyl group.

Exact Mass / MW HRMS (ESI-TOF) 444.08 ± 5 ppm

High-resolution mass

confirms the formula

C₁₈H₁₁D₃F₃N₃O₅S

against theoretical

exact mass[5].

Chemical Purity HPLC-UV/DAD ≥ 98.0%

Ensures response

linearity is not skewed

by uncharacterized

ultraviolet-absorbing

impurities.

Isotopic Purity LC-MS ≥ 99.0% (d3)

Critical: Unlabelled

(d0) carryover <1% is

mandatory to prevent

false-positive target

analyte inflation.

Physical State Visual Inspection
White to Off-White

Solid

Ensures bulk stability;

degradation often

manifests as distinct

discoloration or

hygroscopic pooling.

Experimental Protocol: Extraction and LC-MS/MS
Quantification
To achieve reliable limits of quantification (LOQs) in complex matrices such as milk, plasma, or

manure, a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction
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coupled with LC-MS/MS is recommended[6].

Step-by-Step Methodology
1. Matrix Spiking and Equilibration

Action: Weigh 5.0 g of the homogenized matrix (e.g., tissue or liquid milk) into a 50 mL

centrifuge tube. Immediately spike the sample with 25 µL of a 1.0 µg/mL rac Toltrazuril-d3
Sulfoxide working solution.

Causality: Spiking the internal standard before any chemical manipulation ensures that the

SIL-IS undergoes the exact same degradation, partitioning, and recovery losses as the

endogenous target, serving as an absolute mathematical correction factor.

2. Solvent Extraction and Salting Out

Action: Add 15.0 mL of LC-grade Acetonitrile (ACN) and 5.0 g of anhydrous Sodium Sulfate

(Na₂SO₄). Vortex aggressively for 2 minutes.

Causality: ACN precipitates structural proteins while solubilizing the moderately polar triazine

compounds. The addition of anhydrous Na₂SO₄ drives an exothermic hydration reaction,

aggressively sequestering water and forcing an organic/aqueous phase separation (salting-

out effect)[6].

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup

Action: Transfer 6.0 mL of the organic supernatant into a 10 mL centrifuge tube pre-loaded

with 100 mg of C18 sorbent. Vortex thoroughly and centrifuge at 10,000 rpm for 5 minutes.

Causality: The C18 silica acts as a hydrophobic scavenger, selectively retaining non-polar

lipid interferences (triglycerides/phospholipids) while leaving the target sulfoxide in the ACN

phase. This dramatically reduces mass spectrometer source fouling.

4. Evaporation and Reconstitution

Action: Transfer 5.0 mL of the purified extract and evaporate to near dryness under a gentle

nitrogen stream at 45°C. Reconstitute in 1.0 mL of 0.1% Formic Acid in Water/Acetonitrile

(50:50, v/v). Filter through a 0.22 µm PTFE membrane.
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Causality: Nitrogen blow-down concentrates the analyte to meet ultra-trace sensitivity

requirements. The slightly acidic reconstitution solvent ensures the triazinone structure

remains in a favorable ionization state for the MS source.

5. LC-MS/MS Acquisition

Action: Inject onto a C18 UPLC column. Utilize Electrospray Ionization (ESI) or Atmospheric

Pressure Chemical Ionization (APCI) in negative ion mode. Monitor the specific Selected

Reaction Monitoring (SRM) transitions for the d3 standard (approx. m/z 443 → specific

product ion) and unlabeled target (approx. m/z 440 → specific product ion).
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Fig 2. QuEChERS-based analytical workflow utilizing rac Toltrazuril-d3 Sulfoxide as an

internal standard.
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Conclusion and E-E-A-T Significance
The utilization of high-purity rac Toltrazuril-d3 Sulfoxide is the bedrock of modern metrology

for triazine coccidiostats. Because the sulfoxide represents a transient oxidative state between

the parent drug and the highly persistent ponazuril (sulfone)[7], its quantification is notorious for

high coefficients of variation (%CV). The deployment of a deuterated internal standard with a

comprehensively validated CoA bypasses matrix-induced ionization biases, fulfilling the

stringent analytical criteria required by global regulatory agencies for veterinary drug residue

monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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